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Compound of Interest

Compound Name: Food Blue 1

Cat. No.: B1200817

In-Depth Technical Guide: Erioglaucine
Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Erioglaucine disodium salt, a widely
used synthetic triphenylmethane dye. This document consolidates key chemical and physical
data, explores its applications in research and industry, and details relevant experimental

protocols.

Core Chemical and Physical Data

Erioglaucine disodium salt, systematically known as Brilliant Blue FCF, is a water-soluble
colorant with applications spanning the food, pharmaceutical, and cosmetic industries, as well
as having specific uses in scientific research. Its chemical identity and core properties are

summarized below.
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Property Value References
CAS Number 3844-45-9 (11121131141
Molecular Formula C37H34N2Na209Ss [2][4]

Alternate Formula

C37H34N209S3-2Na

[1]3]

Molecular Weight

792.85 g/mol

[1]2]

Alternate Names

Brilliant Blue FCF, Acid Blue 9,

FD&C Blue No. 1

[1]3]

Color Index Number

42090

[1]

EINECS Number

223-339-8

[4]

Melting Point

283 °C (decomposes)

Solubility in Water

1 mg/mL

Experimental Protocols
Protein Staining with Erioglaucine Disodium Salt

Erioglaucine disodium salt can be utilized as a reactive stain for proteins in various analytical

techniques. The following protocol outlines a general procedure for its use.

Materials:

Procedure:

Fixing solution (e.g., methanol:acetic acid:water mixture)

Destaining solution (e.g., dilute acetic acid)

Protein sample (e.g., on a polyacrylamide gel)

Erioglaucine disodium salt solution (concentration to be optimized based on application)

» Fixation: Following electrophoresis, immerse the gel in a fixing solution for a minimum of 30

minutes to precipitate the proteins within the gel matrix.
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» Staining: Remove the fixing solution and immerse the gel in the Erioglaucine disodium salt
staining solution. Agitate gently for 1-2 hours at room temperature.

o Destaining: Transfer the gel to a destaining solution to remove the background stain,
allowing for the visualization of protein bands. This step may require several changes of the
destaining solution.

 Visualization and Documentation: Once the desired contrast is achieved, the gel can be
visualized and documented using an appropriate imaging system.

Logical Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of Erioglaucine
disodium salt for use in research applications.
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Quality Control Workflow for Erioglaucine Disodium Salt.

This guide serves as a foundational resource for professionals working with Erioglaucine
disodium salt. For specific applications, further optimization of protocols and consultation of
detailed safety data sheets are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [CAS number and molecular formula of "Erioglaucine
disodium salt"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200817#cas-number-and-molecular-formula-of-
erioglaucine-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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